Cas no 276884-77-6 (tert-Butyl 2-(4-formylphenoxy)acetate)

• Product Name: tert-Butyl 2-(4-formylphenoxy)acetate
• CAS No: 276884-77-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• MDL: MFCD09192333
• CID: 1037857
• PubChem ID: 639902
• Update Time: 2025-05-19

tert-Butyl 2-(4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-formylphenoxy)acetate
• DB-371817
• 4-(tert-Butoxycarbonylmethoxy)benzaldehyde
• (4-formyl-phenoxy)-acetic acid tert-butyl ester
• 4-t-butoxycarbonylmethoxybenzaldehyde
• DTXSID80348679
• AS-70592
• BLA88477
• tert-butyl (4-formylphenoxy)acetate
• tert-Butyl2-(4-formylphenoxy)acetate
• AKOS008715947
• Acetic acid, 2-(4-formylphenoxy)-, 1,1-dimethylethyl ester
• InChI=1/C13H16O4/c1-13(2,3)17-12(15)9-16-11-6-4-10(8-14)5-7-11/h4-8H,9H2,1-3H
• TZONEPGXYVZUKR-UHFFFAOYSA-N
• 276884-77-6
• SCHEMBL336534
• MFCD09192333
• acetic acid, (4-formylphenoxy)-, 1,1-dimethylethyl ester
• 4-[(tert-butoxycarbonylmethyl)oxy]benzaldehyde

• MDL： MFCD09192333
• Inchi： 1S/C13H16O4/c1-13(2,3)17-12(15)9-16-11-6-4-10(8-14)5-7-11/h4-8H,9H2,1-3H3
• InChI Key： TZONEPGXYVZUKR-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC(C=O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Additional information on tert-Butyl 2-(4-formylphenoxy)acetate

tert-Butyl 2-(4-formylphenoxy)acetate (CAS No. 276884-77-6): An Overview and Recent Developments

tert-Butyl 2-(4-formylphenoxy)acetate (CAS No. 276884-77-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of tert-Butyl 2-(4-formylphenoxy)acetate.

The chemical structure of tert-Butyl 2-(4-formylphenoxy)acetate consists of a tert-butyl group attached to an acetate moiety, with a formyl group on the phenyl ring. This arrangement imparts several interesting properties to the compound, making it a valuable intermediate in organic synthesis. The tert-butyl group provides steric protection, while the formyl group offers reactivity for further functionalization.

In terms of physical properties, tert-Butyl 2-(4-formylphenoxy)acetate is a solid at room temperature with a melting point of approximately 65°C. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and processes.

The synthesis of tert-Butyl 2-(4-formylphenoxy)acetate can be achieved through several routes. One common method involves the reaction of tert-butyl bromoacetate with 4-hydroxybenzaldehyde in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, followed by deprotection to yield the desired product. Another approach involves the esterification of 2-(4-formylphenoxy)acetic acid with tert-butanol using a catalyst like dicyclohexylcarbodiimide (DCC).

Recent research has focused on the application of tert-Butyl 2-(4-formylphenoxy)acetate in pharmaceutical development. Studies have shown that this compound can serve as a key intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers at the University of California have utilized tert-Butyl 2-(4-formylphenoxy)acetate to develop novel anti-inflammatory agents that exhibit potent activity against inflammatory cytokines.

In addition to its role in pharmaceuticals, tert-Butyl 2-(4-formylphenoxy)acetate has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the preparation of advanced materials with tailored properties. For example, scientists at MIT have explored the use of this compound in the synthesis of polymer-based coatings with enhanced adhesion and durability.

The environmental impact and safety profile of tert-Butyl 2-(4-formylphenoxy)acetate are also important considerations. Studies have shown that this compound is stable under normal conditions and does not pose significant environmental risks when handled properly. However, like any chemical substance, it should be used with appropriate safety measures to ensure worker protection and environmental stewardship.

In conclusion, tert-Butyl 2-(4-formylphenoxy)acetate (CAS No. 276884-77-6) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, tert-Butyl 2-(4-formylphenoxy)acetate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.